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Compound of Interest

Compound Name: AMG-1694

Cat. No.: B12433589 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AMG-1694 is not publicly available. This

guidance is based on general best practices for handling potent, novel research compounds of

unknown toxicity and should be supplemented by a thorough, institution-specific risk

assessment.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling AMG-1694. The procedural, step-by-

step guidance is designed to answer specific operational questions and establish a foundation

for safe laboratory practices.

Compound Data Summary
AMG-1694 is a potent disruptor of the glucokinase–glucokinase regulatory protein (GK-GKRP)

complex. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C₂₃H₃₀F₃N₃O₄S₂

Molecular Weight 533.63 g/mol

Physical Form Powder

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month
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Risk Assessment and Hazard Identification
Given the absence of a detailed toxicological profile, AMG-1694 must be treated as a

potentially hazardous substance. A thorough risk assessment should be conducted before any

handling.[1][2][3] This involves evaluating the potential routes of exposure (inhalation of

powder, skin contact, ingestion) and the types of toxicity that may be associated with a novel

small molecule enzyme inhibitor.[2][4] All work with AMG-1694 should be planned in advance,

and prior approval from the principal investigator or laboratory supervisor is recommended.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling AMG-1694 to minimize exposure.

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact.

Neoprene may be suitable for

use with solvents.[6]

Eye Protection
Chemical-resistant safety

goggles with side shields

Protects eyes from splashes

and airborne particles.[6][7]

Body Protection
Lab coat that covers the arms

and fastens in the front

Protects against spills and

contamination of personal

clothing.[6]

Footwear Closed-toe shoes
Prevents injury from spills or

dropped items.[7]

Respiratory

Use in a certified chemical

fume hood is the primary

control.

For situations where a fume

hood is not feasible, a risk

assessment should determine

if a respirator is needed. Dust

masks are not a substitute.[5]

Operational Plan for Handling
4.1. Preparation and Weighing:
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Designated Area: All work with AMG-1694, especially handling the powder, must be

conducted in a designated area, such as a certified chemical fume hood or a ventilated

balance enclosure.[5][6]

Powder Handling: To minimize inhalation risk, use the smallest amount of the compound

necessary for the experiment.[5] If possible, use pre-mixed solutions to avoid handling the

powder directly.[5] When weighing the powder, do so within the fume hood and on a

disposable liner to contain any spills.

Solubilization: When dissolving the compound, add the solvent slowly to the powder to avoid

aerosolization.

4.2. Experimental Use:

Containment: Use secondary containment, such as trays, for all experiments involving AMG-
1694 to contain potential spills.[5]

Labeling: Clearly label all containers with the compound name, concentration, date, and

hazard warnings.

Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[7] Always wash

hands thoroughly after removing gloves and before leaving the work area.[5][7]

Disposal Plan
Waste Segregation: All waste contaminated with AMG-1694 (e.g., pipette tips, tubes, gloves,

disposable liners) must be segregated into a clearly labeled hazardous waste container.

Disposal Procedures: Do not dispose of AMG-1694 waste down the sink or in the regular

trash.[6] Follow all local and institutional regulations for the disposal of chemical waste.

Decontamination: Thoroughly decontaminate all work surfaces and equipment after handling

the compound.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move the affected person to fresh air.

Spills: In case of a spill, evacuate the immediate area. For small spills within a fume hood,

use an appropriate absorbent material and decontaminate the area. For larger spills, follow

your institution's emergency spill response protocol.

In all cases of exposure or significant spills, seek immediate medical attention and report the

incident to your supervisor.

Experimental Workflow Diagram
The following diagram illustrates the recommended workflow for safely handling potent

research compounds like AMG-1694.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Conduct Risk Assessment

2. Assemble PPE

3. Prepare Designated Workspace
(Fume Hood)

4. Weigh Compound

5. Prepare Solution

6. Perform Experiment

7. Decontaminate Workspace

8. Segregate & Dispose Waste

9. Remove PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for AMG-1694.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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